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Compound of Interest

Compound Name: CYY292

Cat. No.: B10860776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CYY292 is a novel and potent small molecule inhibitor of Fibroblast Growth Factor Receptor 1

(FGFR1).[1] It has demonstrated significant anti-tumor activity in preclinical models of

glioblastoma by suppressing tumor progression, invasion, and metastasis.[1] CYY292 exerts its

effects by inhibiting the Akt/GSK3β/Snail signaling axis.[1] These application notes provide a

detailed protocol for the preparation of a CYY292 stock solution, essential for ensuring

reproducibility and accuracy in in vitro and in vivo studies.

Quantitative Data Summary
A clear understanding of the physicochemical properties and effective concentrations of

CYY292 is critical for experimental design. The following table summarizes key quantitative

data for CYY292.
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Parameter Value Source

Molecular Weight 444.24 g/mol [1]

Molecular Formula C₂₄H₂₈N₈O [1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Stock Solution Concentration 10 mM [1]

Effective Concentration Range

(in vitro)
0.1 µM - 2 µM [1]

Storage of Solid Compound -20°C or 4°C General Lab Protocol

Storage of Stock Solution -20°C or -80°C General Lab Protocol

Experimental Protocols
Materials

CYY292 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Pipettes and sterile filter tips

Vortex mixer

Optional: Sonicator water bath

Protocol for Preparing a 10 mM CYY292 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CYY292 in DMSO.

1. Pre-preparation:

Before opening, centrifuge the vial of CYY292 powder at a low speed for 1-2 minutes to
ensure all the powder is at the bottom of the vial.
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Allow the CYY292 vial and the anhydrous DMSO to equilibrate to room temperature. This is
crucial to prevent condensation of atmospheric moisture into the DMSO, which is highly
hygroscopic.

2. Calculation:

To prepare a 10 mM stock solution, calculate the required volume of DMSO based on the
mass of CYY292. The formula to use is:
Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))
For example, to prepare a 10 mM stock solution from 1 mg of CYY292:
Mass = 0.001 g
Molecular Weight = 444.24 g/mol
Molarity = 0.010 mol/L
Volume (L) = 0.001 g / (444.24 g/mol * 0.010 mol/L) = 0.0002248 L = 224.8 µL
Therefore, you would dissolve 1 mg of CYY292 in 224.8 µL of anhydrous DMSO.

3. Dissolution:

Carefully add the calculated volume of anhydrous DMSO to the vial containing the CYY292
powder.
Cap the vial tightly and vortex for 1-2 minutes to dissolve the compound.
Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.
If the compound does not fully dissolve, you can sonicate the vial in a water bath for 5-10
minutes. Gentle warming to 37°C may also aid in dissolution.

4. Aliquoting and Storage:

Once the CYY292 is completely dissolved, it is highly recommended to aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.
This will prevent repeated freeze-thaw cycles which can degrade the compound.
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).
Properly label each aliquot with the compound name, concentration, and date of preparation.

5. Preparation of Working Solutions:

When preparing working solutions for cell-based assays, dilute the 10 mM DMSO stock
solution in the appropriate cell culture medium.
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It is crucial to maintain the final concentration of DMSO in the culture medium below 0.5%,
and preferably at or below 0.1%, to avoid solvent-induced cytotoxicity.
Always include a vehicle control (medium with the same final concentration of DMSO) in
your experiments.

Visualizations
CYY292 Signaling Pathway
The following diagram illustrates the mechanism of action of CYY292. By inhibiting FGFR1,

CYY292 blocks the downstream activation of the Akt/GSK3β/Snail signaling pathway, leading

to the suppression of tumor cell proliferation, invasion, and metastasis.
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Caption: CYY292 inhibits FGFR1, blocking the Akt/GSK3β/Snail pathway.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing a CYY292 stock solution.
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Caption: Workflow for preparing CYY292 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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